(R)-2-Butylsuccinic acid-1-methyl ester

• IUPAC Name: (3R)-3-methoxycarbonylheptanoic acid
• InChI: InChI=1S/C9H16O4/c1-3-4-5-7(6-8(10)11)9(12)13-2/h7H,3-6H2,1-2H3,(H,10,11)/t7-/m1/s1
• InChI Key: WXUJYEIALSHRGX-SSDOTTSWSA-N
• Canonical SMILES: CCCCC(CC(=O)O)C(=O)OC
• Isomeric SMILES: CCCC[C@H](CC(=O)O)C(=O)OC
• Molecular Formula: C9H16O4
• DSSTOX Substance ID: DTXSID70420655
• Molecular Weight: 188.22 g/mol
• CAS RN: 850411-21-1

Description

(R)-2-Butylsuccinic acid-1-methyl ester, also known as dimethyl (R)-2-butylsuccinate, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, such as medicine, agriculture, and industry.

Scientific Research Applications

Asymmetric Syntheses in Natural Products

(R)-2-Butylsuccinic acid-1-methyl ester is utilized in asymmetric syntheses of naturally occurring lignan lactones. This process involves the catalytic asymmetric hydrogenation of arylidenesuccinic acid monoesters, leading to optically pure arylmethylsuccinic acid mono-methyl esters. These esters are key intermediates in synthesizing lignans like (+)-collinusin and (−)-deoxypodophyllotoxin, which have significant natural product applications (Morimoto, Chiba, & Achiwa, 1993).

Photodynamic Therapy and Cancer Treatment

This compound analogs play a role in the development of near-infrared photosensitizers for fluorescence imaging and photodynamic therapy in cancer treatment. These esters, when compared to their carboxylic acid derivatives, demonstrate differences in photosensitizing efficacy and pharmacokinetics, impacting their effectiveness in tumor targeting and treatment in vivo (Patel et al., 2016).

Chemical Synthesis and Catalysis

The synthesis of various esters, including those related to this compound, is integral in catalytic processes. For instance, catalytic asymmetric synthesis involving the addition of arylboronic acids to fumaric esters has been reported. This process yields high optical purity in the synthesized esters, which are critical in various chemical synthesis applications (Chung, Janmanchi, & Wu, 2012).

Biocatalysis in Drug Development

Biocatalytic processes utilizing esters similar to this compound are employed in the asymmetric synthesis of pharmaceuticals. For example, the novel antiepileptic drug Brivaracetam involves a stereochemically controlled biocatalytic resolution of methyl 2-propylsuccinate esters. Such processes are crucial for achieving the desired stereochemistry in drug synthesis (Schulé et al., 2016).

Analytical Chemistry and Environmental Applications

Esters related to this compound find applications in analytical chemistry, particularly in the analysis of environmental samples. For example, methods for determining herbicide residues in groundwater involve the derivatization of the analytes to their ester forms for improved detection and quantification (Butz & Stan, 1993).

Biofuel Production

In the field of renewable energy, esters similar to this compound are used in the preparation of bio-diesels. Different esters derived from vegetable oils are characterized for their fuel properties, contributing to the development of sustainable biofuel technologies (Lang et al., 2001).